Cas no 65032-05-5 (Pyrazine, (1-methylethoxy)-)

• Product name: Pyrazine, (1-methylethoxy)-
• CAS No: 65032-05-5
• MF: C₇H₁₀N₂O
• MW: 138.1671
• CID: 409456
• PubChem ID: 13256886

Pyrazine, (1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, (1-methylethoxy)-
• 2-propan-2-yloxypyrazine
• 2-isopropoxypyrazine
• 2-propan-2-yloxy-1,4-dihydropyrazine
• isopropoxy-pyrazine
• Pyrazine,(1-methylethoxy)
• 2-[(Propan-2-yl)oxy]pyrazine
• SCHEMBL4272999
• DTXSID20532373
• 65032-05-5

• Inchi： InChI=1S/C7H10N2O/c1-6(2)10-7-5-8-3-4-9-7/h3-6H,1-2H3
• InChI Key： HXTSOMZAFUTVCP-UHFFFAOYSA-N
• SMILES： CC(C)OC1=NC=CN=C1

Computed Properties

• Exact Mass: 138.07900
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35Ų
• XLogP3: 1.5

Experimental Properties

• PSA: 35.01000
• LogP: 1.26380